![molecular formula C22H26N2O3 B3812401 1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide](/img/structure/B3812401.png)
1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide
Overview
Description
1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide, also known as MPBP, is a prolinamide derivative that has been of interest to the scientific community due to its potential therapeutic applications. MPBP has been shown to have significant effects on the central nervous system, including the modulation of dopamine and serotonin neurotransmission.
Mechanism of Action
1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other drugs used to treat Parkinson's disease and depression, such as selective serotonin reuptake inhibitors (SSRIs) and dopamine agonists.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, which can lead to a variety of biochemical and physiological effects. These effects include increased motivation, improved mood, and decreased anxiety. This compound has also been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide in lab experiments is its specificity for dopamine and serotonin reuptake inhibition, which allows for targeted research on these neurotransmitters. However, one limitation is the lack of long-term safety data on this compound, which could limit its potential use as a therapeutic drug.
Future Directions
There are several potential future directions for research on 1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide. One area of interest is the development of this compound analogs with improved pharmacokinetic properties. Another area of interest is the exploration of this compound as a potential treatment for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Additionally, further research on the anxiolytic and antidepressant effects of this compound could lead to its use as a treatment for anxiety and depression.
Scientific Research Applications
1-(3-methoxypropanoyl)-N-(3'-methyl-3-biphenylyl)prolinamide has been extensively studied in the field of neuroscience due to its potential therapeutic applications. One study found that this compound has significant effects on the dopamine transporter, which could have implications for the treatment of Parkinson's disease. Another study found that this compound has anxiolytic effects, suggesting its potential use as an anti-anxiety medication. Additionally, this compound has been shown to have antidepressant effects, making it a potential candidate for the treatment of depression.
properties
IUPAC Name |
1-(3-methoxypropanoyl)-N-[3-(3-methylphenyl)phenyl]pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-16-6-3-7-17(14-16)18-8-4-9-19(15-18)23-22(26)20-10-5-12-24(20)21(25)11-13-27-2/h3-4,6-9,14-15,20H,5,10-13H2,1-2H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIONSRITAYHPKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=CC=C2)NC(=O)C3CCCN3C(=O)CCOC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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